Cas no 1996988-40-9 (1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1996988-40-9
• MF: C₁₀H₁₄N₂O₄S
• MW: 258.294161319733
• CID: 5824960
• PubChem ID: 165528021
• Update Time: 2025-11-06

1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazole-4-carboxylic acid
• 1996988-40-9
• EN300-1461163

• Inchi： 1S/C10H14N2O4S/c1-7-9(10(13)14)6-12(11-7)8-2-4-17(15,16)5-3-8/h6,8H,2-5H2,1H3,(H,13,14)
• InChI Key： REVZIGPFJBBYQV-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1)N1C=C(C(=O)O)C(C)=N1)(=O)=O

Computed Properties

• Exact Mass: 258.06742811g/mol
• Monoisotopic Mass: 258.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 97.6Ų

Additional information on 1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1996988-40-9)

1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1996988-40-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrazole carboxylic acid derivatives, which are widely recognized for their biological activity and versatility in drug design. The presence of a sulfone moiety (1,1-dioxo-1lambda6-thian-4-yl) and a methyl-substituted pyrazole ring contributes to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazole-4-carboxylic acid has surged, driven by their role in developing novel therapeutics and crop protection agents. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with various enzymatic targets. The compound's carboxylic acid group further enhances its utility, enabling facile derivatization for structure-activity relationship (SAR) studies. This aligns with current trends in fragment-based drug discovery, where small molecular fragments are optimized for higher potency.

The synthesis of CAS No. 1996988-40-9 typically involves multi-step organic reactions, including cyclization and oxidation steps to introduce the sulfone functionality. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. Given the growing emphasis on green chemistry, efforts are underway to develop more sustainable synthetic routes for this compound, minimizing waste and energy consumption. This resonates with the broader scientific community's focus on environmentally friendly synthesis.

From a commercial perspective, 1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazole-4-carboxylic acid is available through specialized chemical suppliers, often in milligram to kilogram quantities. Its pricing and availability are influenced by factors such as scale of production and purity requirements. Researchers frequently inquire about its solubility, stability, and compatibility with common reagents, which are critical for experimental success. These queries reflect the compound's niche yet expanding role in high-throughput screening and medicinal chemistry projects.

Looking ahead, the applications of CAS No. 1996988-40-9 are expected to diversify, particularly in areas like cancer research and antimicrobial development. Its structural motifs are analogous to those found in several FDA-approved drugs, underscoring its relevance in drug repurposing studies. Additionally, the compound's potential as a ligand for metal-catalyzed reactions is being explored, opening new avenues in catalysis and materials science. As the scientific community continues to unravel its properties, 1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazole-4-carboxylic acid is poised to remain a compound of significant interest.